Cas no 1448063-30-6 (N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide)

N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide is a specialized sulfonamide derivative featuring a furan and imidazole heterocyclic framework. This compound exhibits potential utility in medicinal chemistry and drug discovery due to its unique structural motifs, which may confer favorable binding interactions with biological targets. The presence of the hydroxpropyl linker enhances solubility, while the sulfonamide group offers versatility for further functionalization. Its furan and imidazole moieties are known to contribute to pharmacophore development, making it a promising intermediate for designing bioactive molecules. The compound's well-defined structure ensures reproducibility in synthetic applications, supporting research in targeted therapeutic development.
N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide structure
1448063-30-6 structure
Product Name:N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide
CAS No:1448063-30-6
MF:C11H15N3O4S
MW:285.319501161575
CID:5782960
PubChem ID:71806438
Update Time:2025-06-11

N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-(FURAN-3-YL)-3-HYDROXYPROPYL]-1-METHYLIMIDAZOLE-4-SULFONAMIDE
    • N-(3-(furan-3-yl)-3-hydroxypropyl)-1-methyl-1H-imidazole-4-sulfonamide
    • AKOS024559187
    • N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide
    • 1448063-30-6
    • F6436-1049
    • Inchi: 1S/C11H15N3O4S/c1-14-6-11(12-8-14)19(16,17)13-4-2-10(15)9-3-5-18-7-9/h3,5-8,10,13,15H,2,4H2,1H3
    • InChI Key: UVEIZNDMVNXRTL-UHFFFAOYSA-N
    • SMILES: S(C1=CN(C)C=N1)(NCCC(C1=COC=C1)O)(=O)=O

Computed Properties

  • Exact Mass: 285.07832714g/mol
  • Monoisotopic Mass: 285.07832714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 106Ų

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Additional information on N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide

N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 1448063-30-6): A Comprehensive Overview

N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 1448063-30-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a member of the imidazole sulfonamide class and has been studied for its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical structure of N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide is characterized by a central imidazole ring linked to a sulfonamide group, with a furan-substituted hydroxypropyl chain. This unique structure confers the compound with specific physicochemical properties that are crucial for its biological activity. The presence of the furan ring and the hydroxypropyl chain contributes to its solubility and stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Research has demonstrated that N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide exhibits potent antiviral activity against several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve the inhibition of viral replication, making it a valuable addition to the arsenal of antiviral drugs.

In addition to its anti-inflammatory and antiviral properties, N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity observed in these studies suggests that it may have potential as a novel anticancer agent, particularly for solid tumors such as breast and lung cancer.

The pharmacokinetic properties of N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide have been extensively studied to ensure its suitability for clinical use. Data from animal models have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. These characteristics are essential for developing an effective and convenient drug formulation.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide in humans. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-[3-(furan-3-yl)-3-hydroxypropyl]-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 1448063-30-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory, antiviral, and anticancer properties, makes it an exciting candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various disease states.

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